Cas no 2171870-32-7 (2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetamido}acetic acid)

• Product Name: 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetamido}acetic acid
• CAS No: 2171870-32-7
• MF: C₂₃H₂₁N₃O₆
• MW: 435.429345846176
• CID: 5943099
• PubChem ID: 165564568
• Update Time: 2025-10-29

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetamido}acetic acid
• 2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]acetamido}acetic acid
• EN300-1550428
• 2171870-32-7

• Inchi： 1S/C23H21N3O6/c27-20(25-12-21(28)26-13-22(29)30)10-5-11-24-23(31)32-14-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19H,11-14H2,(H,24,31)(H,25,27)(H,26,28)(H,29,30)
• InChI Key： ODJZDUKBGYUPQV-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(NCC(NCC(=O)O)=O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 435.14303540g/mol
• Monoisotopic Mass: 435.14303540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetamido}acetic acid

Introduction to 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetamido}acetic Acid (CAS No. 2171870-32-7)

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetamido}acetic acid, identified by its CAS number 2171870-32-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its multi-functional groups, positions it as a potential candidate for various therapeutic applications.

The molecular structure of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetamido}acetic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, an amino group, and an acetic acid moiety suggests a high degree of reactivity and versatility in chemical transformations. These features make the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel drugs and bioactive agents.

In recent years, there has been a growing interest in the exploration of heterocyclic compounds due to their diverse biological activities and potential therapeutic benefits. The fluorene moiety in this compound, for instance, is known for its stability and luminescent properties, which have been exploited in various applications ranging from materials science to biological imaging. The incorporation of this group into pharmaceutical compounds often enhances their pharmacokinetic profiles, making them more suitable for clinical use.

The amide and carboxylic acid functionalities in 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetamido}acetic acid contribute to its ability to interact with biological targets such as enzymes and receptors. These interactions are crucial for modulating cellular processes and have been leveraged in the design of drugs that target specific diseases. The compound's structure also allows for modifications that can fine-tune its biological activity, making it a flexible scaffold for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in identifying potential lead candidates for drug development, including derivatives of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetamido}acetic acid. By simulating the interactions between this compound and biological targets, scientists have been able to gain insights into its mechanism of action and optimize its structure for improved efficacy.

The synthesis of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetamido}acetic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires precise control over reaction conditions to ensure high yields and purity. However, the availability of advanced synthetic techniques has made it possible to overcome these challenges and produce this compound on a scalable basis. This has opened up new avenues for research and development in pharmaceutical chemistry.

In conclusion, 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetamido}acetic acid (CAS No. 2171870-32) is a multifunctional organic compound with significant potential in the field of pharmaceuticals. Its unique structure and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of modern medicine.